2-(4-isobutylphenyl)-N-methyl-N-phenylpropanamide

• Molecular Formula: C20H25NO
• Molecular Weight: 295.4 g/mol
• IUPAC Name: N-methyl-2-[4-(2-methylpropyl)phenyl]-N-phenylpropanamide
• InChI: InChI=1S/C20H25NO/c1-15(2)14-17-10-12-18(13-11-17)16(3)20(22)21(4)19-8-6-5-7-9-19/h5-13,15-16H,14H2,1-4H3
• InChI Key: HCUVNAXPHGDYKJ-UHFFFAOYSA-N
• SMILES: CC(C)CC1=CC=C(C=C1)C(C)C(=O)N(C)C2=CC=CC=C2

Description

2-(4-isobutylphenyl)-N-methyl-N-phenylpropanamide, commonly known as IBMP, is a synthetic compound that belongs to the family of phenylpropanoids. It is widely used in scientific research for its unique properties and potential applications. IBMP is a white crystalline powder that is soluble in organic solvents like ethanol and chloroform.

Mechanism of Action

IBMP acts as a selective antagonist of the dopamine D2 receptor and the serotonin 5-HT2A receptor. It binds to these receptors and prevents the activation of downstream signaling pathways. This leads to a decrease in the release of neurotransmitters like dopamine and serotonin, resulting in analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
IBMP has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. IBMP has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, IBMP has been shown to have anxiolytic effects in animal models of anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using IBMP in lab experiments is its high selectivity for dopamine D2 and serotonin 5-HT2A receptors. This allows researchers to study the specific effects of these receptors without interference from other receptors. However, IBMP has a short half-life, which can limit its use in some experiments.

Future Directions

There are several future directions for the study of IBMP. One potential application is in the development of new drugs for the treatment of pain and inflammation. IBMP could also be used as a tool to study the function of dopamine D2 and serotonin 5-HT2A receptors in the brain. Additionally, IBMP could be used in the development of new imaging agents for positron emission tomography (PET) scans.

Synthesis Methods

IBMP can be synthesized using different methods, including the Friedel-Crafts reaction, Grignard reaction, and Suzuki coupling. The most common method for synthesizing IBMP is the Friedel-Crafts reaction. In this method, isobutylbenzene is reacted with N-methyl-N-phenylethylamine in the presence of aluminum chloride and benzene to produce IBMP.

Scientific Research Applications

IBMP has been extensively studied for its potential applications in various scientific fields. It has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties. IBMP has also been used as a ligand in the development of new drugs and as a tool to study the function of G protein-coupled receptors.